Cas no 5417-32-3 (4,7-Dihydro-1,3-dioxepine)

4,7-Dihydro-1,3-dioxepine structure
4,7-Dihydro-1,3-dioxepine structure
Product name:4,7-Dihydro-1,3-dioxepine
CAS No:5417-32-3
MF:C5H8O2
MW:100.11582
MDL:MFCD00003264
CID:826119
PubChem ID:24858789

4,7-Dihydro-1,3-dioxepine Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dihydro-1,3-dioxepine
    • (Z)-4,7-dihydro-1,3-dioxepine
    • cis-4,7-Dihydro-1,3-dioxepin
    • cis-1,3-Dioxep-5-ene
    • MDL： MFCD00003264
    • Inchi： InChI=1S/C5H8O2/c1-2-4-7-5-6-3-1/h1-2H,3-5H2
    • InChI Key： BAKUAUDFCNFLBX-UHFFFAOYSA-N
    • SMILES： C1=CCOCOC1

Computed Properties

  • Exact Mass: 100.05200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 60.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.049 g/mL at 25 °C(lit.)
  • Boiling Point: 125-127 °C(lit.)
  • Flash Point: Fahrenheit: 78.8 ° f
    Celsius: 26 ° c
  • Refractive Index: n20/D 1.457(lit.)
  • PSA: 18.46000
  • LogP: 0.54690
  • Solubility: Not determined

4,7-Dihydro-1,3-dioxepine Security Information

  • Symbol: GHS02
  • Signal Word：Warning
  • Hazard Statement： H226
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S16; S29; S33
  • Packing Group：III
  • Safety Term：3.2
  • HazardClass：3.2
  • PackingGroup：III
  • Risk Phrases：R10
  • Packing Group：III
  • Hazard Level：3.2

4,7-Dihydro-1,3-dioxepine Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,7-Dihydro-1,3-dioxepine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AB72133-1g
4,7-Dihydro-1,3-dioxepine
 5417-32-3 >95%
1g
 $439.00 2024-04-19
A2B Chem LLC
AB72133-5g
4,7-Dihydro-1,3-dioxepine
 5417-32-3 >95%
5g
 $787.00 2024-04-19
eNovation Chemicals LLC
D515352-10g
(Z)-4,7-dihydro-1,3-dioxepine
 5417-32-3 95%
10g
 $860 2025-02-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
310336-5G
4,7-Dihydro-1,3-dioxepine
 5417-32-3
5g
 ¥1235.16 2023-12-08
SHENG KE LU SI SHENG WU JI SHU
sc-234386-5 g
cis-4,7-Dihydro-1,3-dioxepin,
 5417-32-3
5g
 ￥1,617.00 2023-07-10
abcr
AB529356-1g
4,7-Dihydro-1,3-dioxepine; .
 5417-32-3
1g
 €154.70 2024-08-02
abcr
AB529356-25g
4,7-Dihydro-1,3-dioxepine; .
 5417-32-3
25g
 €675.00 2024-08-02
A2B Chem LLC
AB72133-500mg
4,7-Dihydro-1,3-dioxepine
 5417-32-3 >95%
500mg
 $412.00 2024-04-19
eNovation Chemicals LLC
D515352-10g
(Z)-4,7-dihydro-1,3-dioxepine
 5417-32-3 95%
10g
 $860 2024-08-03
Cooke Chemical
S6160749-5g
cis-4,7-Dihydro-1,3-dioxepin
 5417-32-3 97%
5g
 RMB 840.44 2025-02-21

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Amadis Chemical Company Limited
(CAS:5417-32-3)4,7-Dihydro-1,3-dioxepine
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Purity:99%/99%
Quantity:5g/25g
Price ($):154/400